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Compound of Interest

Compound Name: Ethyl cis-(beta-cyano)acrylate

CAS No.: 40594-97-6

Cat. No.: B1339398

Get Quote

Ethyl cis-(β-cyano)acrylate, with the chemical formula NCCH=CHCO₂C₂H₅, is a fascinating

molecule that serves as a valuable dienophile and building block in organic synthesis,

particularly in the construction of complex heterocyclic systems.[1] It is crucial to distinguish this

β-substituted isomer from its more commercially prevalent α-substituted counterpart, ethyl 2-

cyanoacrylate (H₂C=C(CN)CO₂C₂H₅), the primary component of "superglues".[2] The

difference in the position of the cyano group profoundly impacts the molecule's electronic

structure, reactivity, and, consequently, its spectroscopic signature. This guide provides a

comprehensive, predictive analysis of the spectroscopic data for ethyl cis-(β-cyano)acrylate,

grounding its interpretations in fundamental principles and comparative data from analogous

structures. By understanding its unique spectral characteristics, researchers can

unambiguously identify this isomer, monitor its reactions, and ensure the purity of their

synthetic products.

Molecular Structure and Analytical Workflow
A robust analytical workflow is essential for the comprehensive characterization of a molecule

like ethyl cis-(β-cyano)acrylate. The process involves a multi-technique approach to elucidate

its connectivity, functional groups, and molecular mass.
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Analytical Workflow
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Caption: A typical workflow for the spectroscopic characterization of a synthetic compound.

Part 1: Nuclear Magnetic Resonance (NMR)
Spectroscopy
NMR spectroscopy is the most powerful tool for determining the precise atomic connectivity

and stereochemistry of ethyl cis-(β-cyano)acrylate. The cis configuration of the vinyl protons is

the most telling feature in the ¹H NMR spectrum.

Experimental Protocol: ¹H and ¹³C NMR
Sample Preparation: Dissolve approximately 5-10 mg of purified ethyl cis-(β-cyano)acrylate

in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆). Ensure the sample is free of
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particulate matter.

Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for

chemical shift referencing (0 ppm).

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal

resolution and sensitivity.

¹H NMR Acquisition: Acquire the spectrum using a standard pulse program. Typical

parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient

number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence to

ensure each unique carbon appears as a single line. A longer acquisition time and more

scans (e.g., 128 or more) are typically required due to the low natural abundance of the ¹³C

isotope.

¹H NMR Spectral Analysis (Predicted)
The proton NMR spectrum provides definitive evidence for the molecule's structure and

stereochemistry. The key is the coupling constant between the two vinyl protons, which is

expected to be significantly smaller for the cis isomer compared to the trans isomer.
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Caption: Structure of ethyl cis-(β-cyano)acrylate highlighting key proton environments.
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Proton

Assignment

Predicted δ

(ppm)
Multiplicity

Coupling

Constant (J,

Hz)

Notes

Ha (-CH=) 6.5 - 7.0 Doublet Jab ≈ 10-12 Hz

Downfield due to

deshielding from

both the cyano

and ester

groups.

Hb (-CH=) 5.8 - 6.3 Doublet Jab ≈ 10-12 Hz

Upfield relative to

Ha. The key

diagnostic is the

cis coupling

constant.

Hc (-OCH₂-) 4.1 - 4.3 Quartet Jcd ≈ 7.1 Hz

Typical chemical

shift for a

methylene group

adjacent to an

ester oxygen.

Hd (-CH₃) 1.2 - 1.4 Triplet Jcd ≈ 7.1 Hz

Standard

chemical shift for

a methyl group in

an ethyl ester.

¹³C NMR Spectral Analysis (Predicted)
The ¹³C NMR spectrum complements the ¹H data by identifying all unique carbon environments

within the molecule.[3]
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Carbon Assignment Predicted δ (ppm) Notes

C=O (Ester) 162 - 165
The carbonyl carbon is the

most downfield signal.[3]

-CH= (β-carbon) 140 - 145
Deshielded by the adjacent

ester group.

=CH- (α-carbon) 100 - 110
Shielded by the electron-

withdrawing cyano group.

C≡N (Nitrile) 115 - 118
Characteristic chemical shift

for a nitrile carbon.

-OCH₂- 61 - 63
Typical shift for the methylene

carbon of an ethyl ester.

-CH₃ 13 - 15
Standard chemical shift for the

terminal methyl carbon.

Part 2: Infrared (IR) Spectroscopy
Fourier-Transform Infrared (FTIR) spectroscopy is a rapid and effective technique for identifying

the key functional groups present in ethyl cis-(β-cyano)acrylate. The presence of strong,

characteristic absorption bands confirms the molecular structure.

Experimental Protocol: FTIR Spectroscopy
Sample Preparation: As ethyl cis-(β-cyano)acrylate is a liquid, the simplest method is to

place a single drop between two KBr or NaCl salt plates to create a thin film (neat sample).

Instrumentation: Use a standard FTIR spectrometer.

Data Acquisition: Record the spectrum, typically in the range of 4000-400 cm⁻¹. Acquire a

background spectrum of the clean salt plates first, which is then automatically subtracted

from the sample spectrum.

IR Spectral Analysis (Predicted)
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The IR spectrum is dominated by absorptions from the nitrile, ester carbonyl, and alkene

moieties.[4]

Vibrational Mode
Predicted

Wavenumber (cm⁻¹)
Intensity Notes

C≡N Stretch 2230 - 2245 Strong, Sharp

A highly characteristic

and unambiguous

peak for the nitrile

group.

C=O Stretch (Ester) 1725 - 1740 Very Strong

The conjugated

system may shift this

value slightly lower

than a saturated ester.

[4]

C=C Stretch 1620 - 1640 Medium

The intensity is

enhanced by

conjugation with the

carbonyl and cyano

groups.

C-O Stretch 1200 - 1250 Strong
Characteristic of the

ester C-O bond.

=C-H Bending 675 - 730 Strong

The out-of-plane

bending for a cis-

disubstituted alkene

provides further

structural

confirmation.

Part 3: Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight and valuable information about the

molecule's fragmentation pattern, which acts as a structural fingerprint.

Experimental Protocol: Mass Spectrometry
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Sample Introduction: Introduce a dilute solution of the compound (e.g., in methanol or

acetonitrile) into the mass spectrometer via direct infusion or through a coupled separation

technique like Gas Chromatography (GC-MS).

Ionization: Use a suitable ionization technique. Electron Ionization (EI) is common for GC-

MS and will induce fragmentation. Electrospray Ionization (ESI) is a softer technique that is

more likely to show the molecular ion peak.

Analysis: Analyze the resulting ions using a mass analyzer (e.g., quadrupole, time-of-flight).

MS Fragmentation Analysis (Predicted)
The molecular formula NCCH=CHCO₂C₂H₅ gives a molecular weight of 125.13 g/mol .[1]

Molecular Ion (M⁺): The primary peak of interest will be the molecular ion peak at m/z = 125.

Key Fragments: Common fragmentation pathways for ethyl esters include:

[M - OCH₂CH₃]⁺ (m/z = 80): Loss of the ethoxy radical is a very common fragmentation

pathway for ethyl esters.

[M - CH₂CH₃]⁺ (m/z = 96): Loss of an ethyl radical.

[M - CO₂CH₂CH₃]⁺ (m/z = 52): Loss of the entire ethyl ester group.

Conclusion
The spectroscopic analysis of ethyl cis-(β-cyano)acrylate requires a careful and integrated

approach. While ¹H NMR provides the most definitive evidence for the crucial cis-

stereochemistry through the measurement of vinyl proton coupling constants, FTIR and ¹³C

NMR serve to confirm the presence of all key functional groups and carbon environments.

Mass spectrometry validates the molecular weight and provides a fragmentation pattern

consistent with the proposed structure. This guide provides the predictive data and

methodological framework necessary for researchers to confidently identify and characterize

this important synthetic intermediate, ensuring the integrity and success of their scientific

endeavors.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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